2-[4-(acetylamino)phenoxy]-N-phenylacetamide

• IUPAC Name: 2-(4-acetamidophenoxy)-N-phenylacetamide
• InChI: InChI=1S/C16H16N2O3/c1-12(19)17-14-7-9-15(10-8-14)21-11-16(20)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: CVVDIHWWBWXJEN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

2-[4-(acetylamino)phenoxy]-N-phenylacetamide, also known as APAP, is a synthetic compound that belongs to the class of acetanilide derivatives. It is widely used in scientific research for its various biochemical and physiological effects. APAP is synthesized by the reaction of 4-aminophenol with acetic anhydride and phenylacetic acid.

Mechanism of Action

The mechanism of action of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide involves its metabolism in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is metabolized by the cytochrome P450 enzymes in the liver to form a reactive metabolite called N-acetyl-p-benzoquinoneimine (NAPQI). NAPQI is then detoxified by glutathione in the liver. However, in cases of overdose, the glutathione stores in the liver are depleted, leading to the accumulation of NAPQI, which can cause liver damage.
Biochemical and Physiological Effects:
2-[4-(acetylamino)phenoxy]-N-phenylacetamide has various biochemical and physiological effects. It is an analgesic and antipyretic drug that is used for the treatment of pain and fever. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide also has anti-inflammatory effects. It is also used as a model compound for studying the metabolism of acetanilide derivatives in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is also used as a probe for studying the activity of cytochrome P450 enzymes in the liver.

Advantages and Limitations for Lab Experiments

2-[4-(acetylamino)phenoxy]-N-phenylacetamide has several advantages and limitations for lab experiments. One of the advantages of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is that it is a widely used model compound for studying the metabolism of acetanilide derivatives in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is also a probe for studying the activity of cytochrome P450 enzymes in the liver. However, one of the limitations of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is that it can cause liver damage in cases of overdose.

Future Directions

There are several future directions for the use of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide in scientific research. One of the future directions is the development of new analogs of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide that have improved pharmacological properties. Another future direction is the use of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide as a probe for studying the activity of cytochrome P450 enzymes in different animal models. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide can also be used in combination with other drugs to study their pharmacological interactions. Finally, 2-[4-(acetylamino)phenoxy]-N-phenylacetamide can be used in the development of new drugs for the treatment of pain, fever, and inflammation.
Conclusion:
In conclusion, 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is a synthetic compound that is widely used in scientific research for its various biochemical and physiological effects. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is synthesized by the reaction of 4-aminophenol with acetic anhydride and phenylacetic acid. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is used as a model compound for studying the metabolism of acetanilide derivatives in the liver and as a probe for studying the activity of cytochrome P450 enzymes in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide has several advantages and limitations for lab experiments. There are several future directions for the use of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide in scientific research, including the development of new analogs of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide and the use of 2-[4-(acetylamino)phenoxy]-N-phenylacetamide as a probe for studying the activity of cytochrome P450 enzymes in different animal models.

Synthesis Methods

2-[4-(acetylamino)phenoxy]-N-phenylacetamide is synthesized by the reaction of 4-aminophenol with acetic anhydride and phenylacetic acid. The reaction is carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The reaction mixture is then heated under reflux for several hours until the desired product is obtained. The crude product is then purified by recrystallization from a suitable solvent such as ethanol or acetone.

Scientific Research Applications

2-[4-(acetylamino)phenoxy]-N-phenylacetamide is widely used in scientific research for its various biochemical and physiological effects. It is used as a model compound for studying the metabolism of acetanilide derivatives in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is also used as a probe for studying the activity of cytochrome P450 enzymes in the liver. 2-[4-(acetylamino)phenoxy]-N-phenylacetamide is also used as an analgesic and antipyretic drug in animal models of pain and fever.